Cas no 2137775-77-8 (Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,1-dimethylpropyl)-)

• Product Name: Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,1-dimethylpropyl)-
• CAS No: 2137775-77-8
• MF: C₁₅H₂₅N₃O
• MW: 263.37850356102
• CID: 5298934
• Update Time: 2025-07-17

Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,1-dimethylpropyl)-

• Inchi： 1S/C15H25N3O/c1-6-14(2,3)18-13(19)17-12-9-7-11(8-10-12)15(4,5)16/h7-10H,6,16H2,1-5H3,(H2,17,18,19)
• InChI Key： LTRRSUFICXOUQW-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C(N)(C)C)C=C1)C(NC(C)(C)CC)=O

Additional information on Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,1-dimethylpropyl)-

Comprehensive Overview of Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,1-dimethylpropyl)- (CAS No. 2137775-77-8)

The compound Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,1-dimethylpropyl)- (CAS No. 2137775-77-8) is a specialized urea derivative with a unique molecular structure. Its chemical name reflects the presence of a 1,1-dimethylpropyl group and a 4-(1-amino-1-methylethyl)phenyl moiety, which contribute to its distinct properties. This compound has garnered attention in various research fields due to its potential applications in pharmaceutical intermediates, agrochemical formulations, and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules.

In recent years, the demand for customized urea derivatives has surged, driven by advancements in drug discovery and green chemistry. The compound's CAS No. 2137775-77-8 is frequently searched in academic databases and chemical supplier catalogs, highlighting its relevance. Its structural features, such as the tertiary butyl group and aromatic amine, make it a versatile candidate for catalysis and polymer modification. Users often inquire about its solubility, stability, and synthetic routes, which are critical for industrial applications.

The N-[4-(1-amino-1-methylethyl)phenyl] segment of this urea derivative is noteworthy for its potential in designing bioactive molecules. This aligns with the growing trend of targeted drug delivery and precision medicine. Additionally, the compound's N'-(1,1-dimethylpropyl) group enhances its lipophilicity, a property highly valued in formulation science. Questions about its toxicity profile and environmental impact are also common, reflecting the increasing focus on sustainable chemistry.

From a technical perspective, Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,1-dimethylpropyl)- exhibits promising thermal stability, making it suitable for high-temperature processes. Its CAS No. 2137775-77-8 is often cross-referenced in patents related to advanced materials and coatings. The compound's crystalline form and melting point are frequently studied to optimize its performance in industrial applications. Researchers also explore its compatibility with other functional groups to expand its utility.

The synthesis of Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,1-dimethylpropyl)- involves multi-step reactions, often requiring protective group strategies and selective catalysis. This complexity has led to discussions about cost-effective production and scalability, which are key concerns for manufacturers. The compound's purification methods and analytical characterization are also hot topics, as they directly impact its quality control.

In the context of intellectual property, CAS No. 2137775-77-8 appears in several patents, underscoring its commercial potential. Its applications in electronic materials and nanotechnology are particularly intriguing, as these fields demand innovative molecular designs. The compound's structure-activity relationship (SAR) is another area of interest, especially for those developing high-performance additives.

To conclude, Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,1-dimethylpropyl)- (CAS No. 2137775-77-8) is a multifaceted compound with broad applicability. Its unique chemical properties and functional versatility make it a valuable asset in both research and industry. As the scientific community continues to explore its potential, this urea derivative is poised to play a pivotal role in emerging technologies and sustainable solutions.